Cas no 956440-87-2 (3-(4-bromo-3,5-dimethyl-1H-pyrazol-1-yl)methylaniline)
3-(4-bromo-3,5-dimethyl-1H-pyrazol-1-yl)methylaniline Chemical and Physical Properties
Names and Identifiers
-
- Benzenamine, 3-[(4-bromo-3,5-dimethyl-1H-pyrazol-1-yl)methyl]-
- 3-(4-bromo-3,5-dimethyl-1H-pyrazol-1-yl)methylaniline
-
- MDL: MFCD03422523
- Inchi: 1S/C12H14BrN3/c1-8-12(13)9(2)16(15-8)7-10-4-3-5-11(14)6-10/h3-6H,7,14H2,1-2H3
- InChI Key: YBORHERLOIPMJM-UHFFFAOYSA-N
- SMILES: C1(N)=CC=CC(CN2C(C)=C(Br)C(C)=N2)=C1
3-(4-bromo-3,5-dimethyl-1H-pyrazol-1-yl)methylaniline Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-228947-0.05g |
3-[(4-bromo-3,5-dimethyl-1H-pyrazol-1-yl)methyl]aniline |
956440-87-2 | 95% | 0.05g |
$612.0 | 2024-06-20 | |
| Enamine | EN300-228947-0.1g |
3-[(4-bromo-3,5-dimethyl-1H-pyrazol-1-yl)methyl]aniline |
956440-87-2 | 95% | 0.1g |
$640.0 | 2024-06-20 | |
| Enamine | EN300-228947-0.25g |
3-[(4-bromo-3,5-dimethyl-1H-pyrazol-1-yl)methyl]aniline |
956440-87-2 | 95% | 0.25g |
$670.0 | 2024-06-20 | |
| Enamine | EN300-228947-0.5g |
3-[(4-bromo-3,5-dimethyl-1H-pyrazol-1-yl)methyl]aniline |
956440-87-2 | 95% | 0.5g |
$699.0 | 2024-06-20 | |
| Enamine | EN300-228947-1.0g |
3-[(4-bromo-3,5-dimethyl-1H-pyrazol-1-yl)methyl]aniline |
956440-87-2 | 95% | 1.0g |
$728.0 | 2024-06-20 | |
| Enamine | EN300-228947-2.5g |
3-[(4-bromo-3,5-dimethyl-1H-pyrazol-1-yl)methyl]aniline |
956440-87-2 | 95% | 2.5g |
$1428.0 | 2024-06-20 | |
| Enamine | EN300-228947-5.0g |
3-[(4-bromo-3,5-dimethyl-1H-pyrazol-1-yl)methyl]aniline |
956440-87-2 | 95% | 5.0g |
$2110.0 | 2024-06-20 | |
| Enamine | EN300-228947-10.0g |
3-[(4-bromo-3,5-dimethyl-1H-pyrazol-1-yl)methyl]aniline |
956440-87-2 | 95% | 10.0g |
$3131.0 | 2024-06-20 | |
| Enamine | EN300-228947-1g |
3-[(4-bromo-3,5-dimethyl-1H-pyrazol-1-yl)methyl]aniline |
956440-87-2 | 1g |
$728.0 | 2023-08-31 | ||
| Enamine | EN300-228947-5g |
3-[(4-bromo-3,5-dimethyl-1H-pyrazol-1-yl)methyl]aniline |
956440-87-2 | 5g |
$2110.0 | 2023-08-31 |
3-(4-bromo-3,5-dimethyl-1H-pyrazol-1-yl)methylaniline Related Literature
-
1. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
-
Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
-
3. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
-
Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
Additional information on 3-(4-bromo-3,5-dimethyl-1H-pyrazol-1-yl)methylaniline
3-(4-Bromo-3,5-dimethyl-1H-pyrazol-1-yl)methylaniline: A Comprehensive Overview
3-(4-Bromo-3,5-dimethyl-1H-pyrazol-1-yl)methylaniline (CAS No. 956440-87-2) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential applications in the development of novel therapeutic agents. This article aims to provide a comprehensive overview of 3-(4-Bromo-3,5-dimethyl-1H-pyrazol-1-yl)methylaniline, including its chemical properties, synthesis methods, biological activities, and recent research advancements.
Chemical Structure and Properties
3-(4-Bromo-3,5-dimethyl-1H-pyrazol-1-yl)methylaniline is a substituted aniline derivative with a molecular formula of C12H16BrN3. The compound features a pyrazole ring with a bromine atom at the 4-position and two methyl groups at the 3 and 5 positions. The aniline moiety is attached to the pyrazole ring via a methylene bridge. This unique structural arrangement confers several interesting properties to the compound:
- Solubility: 3-(4-Bromo-3,5-dimethyl-1H-pyrazol-1-yl)methylaniline exhibits moderate solubility in common organic solvents such as dichloromethane, ethanol, and dimethyl sulfoxide (DMSO). However, its solubility in water is limited due to the presence of hydrophobic substituents.
- Melting Point: The compound has a melting point in the range of 90-95°C, which is typical for substituted anilines with aromatic rings.
- Spectroscopic Properties: The compound shows characteristic absorption bands in UV-visible spectroscopy due to the presence of the aromatic and azo groups. In nuclear magnetic resonance (NMR) spectroscopy, distinct signals for the protons on the pyrazole ring and the aniline moiety can be observed.
Synthesis Methods
The synthesis of 3-(4-Bromo-3,5-dimethyl-1H-pyrazol-1-yl)methylaniline has been extensively studied and can be achieved through various routes. One common method involves the reaction of 4-bromo-3,5-dimethylpyrazole with an appropriate aniline derivative in the presence of a coupling reagent such as copper(II) acetate or palladium catalysts. The reaction typically proceeds via a nucleophilic substitution mechanism:
4-Bromo-3,5-dimethylpyrazole + Aniline → 3-(4-Bromo-3,5-dimethylpyrazol-1-yl)methylaniline
This method offers high yields and good purity of the final product. Another approach involves the condensation of 4-bromoacetophenone with hydrazine to form the pyrazole ring, followed by N-methylation and subsequent reaction with aniline. These synthetic routes provide flexibility in terms of scalability and functional group tolerance.
Biological Activities
3-(4-Bromo-3,5-dimethylpyrazol-1-yl)methylaniline has been investigated for its potential biological activities, particularly in the context of medicinal chemistry. Recent studies have highlighted its anti-inflammatory and anti-cancer properties:
- Anti-Inflammatory Activity: Research has shown that 3-(4-Bromo-3,5-dimethylpyrazol-1-yl)methylaniline exhibits potent anti-inflammatory effects by inhibiting key enzymes involved in inflammation pathways such as cyclooxygenase (COX) and lipoxygenase (LOX). In vitro studies using human cell lines have demonstrated significant reduction in pro-inflammatory cytokine production.
- Anti-Cancer Activity: The compound has also shown promise as a potential anti-cancer agent. Studies have reported that it can induce apoptosis in various cancer cell lines by modulating signaling pathways involved in cell survival and proliferation. For instance, it has been shown to inhibit Akt/mTOR signaling in breast cancer cells.
Clinical Applications and Research Advancements
The potential therapeutic applications of 3-(4-Bromo-3,5-dimethylpyrazol-1-yl)methylaniline are currently being explored through preclinical studies. Recent advancements in drug delivery systems have further enhanced its bioavailability and efficacy. For example, encapsulation of the compound in nanoparticles has been shown to improve its stability and targeted delivery to specific tissues.
In addition to its direct therapeutic effects, 3-(4-Bromo-3,5-dimethylpyrazol-1-yl)methylaniline serves as a valuable scaffold for the development of novel drug candidates. Chemists are actively modifying its structure to optimize pharmacological properties such as potency, selectivity, and metabolic stability. These efforts have led to the discovery of several promising derivatives with enhanced biological activities.
Safety Considerations strong> p > < p >While 3-(4-Bromo - 3 , 5 - dimethyl - 1 H - pyrazol - 1 - yl ) methylanilin e strong > shows promising therapeutic potential , it is important to conduct thorough safety evaluations before advancing to clinical trials . Preclinical toxicology studies have indicated that the compound is generally well tolerated at therapeutic doses . However , long-term exposure may warrant further investigation to ensure safety profiles . p > < p >< strong >Conclusion strong > p > < p >In summary ,< strong > 3 -( 4 - Bromo - 3 , 5 - dimethyl - 1 H - pyrazol - 1 - yl ) methylanilin e strong > ( CAS No . 956440 - 87 - 2 ) is a multifaceted organic compound with significant potential in medicinal chemistry . Its unique chemical structure , combined with promising biological activities , makes it an attractive candidate for further research and development . Ongoing studies are expected to uncover new applications and optimize its therapeutic potential , contributing to advancements in drug discovery and pharmaceutical sciences . p > article > response >
956440-87-2 (3-(4-bromo-3,5-dimethyl-1H-pyrazol-1-yl)methylaniline) Related Products
- 1005596-25-7(4-(3,5-dimethyl-1H-pyrazol-1-yl)methylaniline)
- 956441-27-3(3-(3,5-dimethyl-1H-pyrazol-1-yl)methylaniline)
- 51108-53-3(1-Benzyl-4-bromo-3,5-dimethyl-1H-pyrazole)
- 175137-59-4((4-bromo-3,5-dimethyl-1H-pyrazol-1-yl)acetonitrile)
- 919802-98-5(4-Bromo-3,5-dimethyl-1-(triphenylmethyl)-1H-pyrazole)
- 137968-32-2(1H-Pyrazole, 4-bromo-3-methyl-1-(phenylmethyl)-)
- 51108-51-1(4-Bromo-1-ethyl-3,5-dimethyl-1H-pyrazole)
- 863752-24-3(1-benzyl-4-bromo-5-methyl-pyrazole-3-carbonitrile)
- 1001757-40-9(3-(4-bromo-3,5-dimethyl-1H-pyrazol-1-yl)methylbenzohydrazide)
- 1352925-64-4(2-benzyl-4-bromo-5-methyl-pyrazole-3-carbonitrile)